2,3,5-Trifluoro-4-(trifluoromethyl)pyridine

• IUPAC Name: 2,3,5-trifluoro-4-(trifluoromethyl)pyridine
• InChI: InChI=1S/C6HF6N/c7-2-1-13-5(9)4(8)3(2)6(10,11)12/h1H
• InChI Key: MLFFFTHLIOLZFO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)F)F)C(F)(F)F)F
• Molecular Formula: C6HF6N
• DSSTOX Substance ID: DTXSID20382335
• Molecular Weight: 201.07 g/mol
• CAS RN: 217959-89-2, 675602-93-4

Description

2,3,5-Trifluoro-4-(trifluoromethyl)pyridine is a chemical compound with the CAS Number 675602-93-4 and a molecular weight of 201.07. It has a linear formula of C6HF6N.

Synthesis Analysis

Trifluoromethylpyridine (TFMP) and its derivatives are synthesized through two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI Code 1S/C6HF6N/c7-2-1-13-5(9)4(8)3(2)6(10,11)12/h1H.

Chemical Reactions Analysis

2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions. It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium.

Physical And Chemical Properties Analysis

This compound has a boiling point of 102-104. The unique physicochemical properties of the fluorine atom, which is the next smallest atom after hydrogen but the atom with the largest electronegativity, are considered to be derived from the biological activities of fluorine-containing compounds.

Scientific Research Applications

Synthesis and Functionalization

2,3,5-Trifluoro-4-(trifluoromethyl)pyridine plays a crucial role in chemical synthesis. It is a significant pyridine derivative used in synthesizing pesticides (Lu Xin-xin, 2006). Its versatility allows for selective metalation and functionalization, offering various options in organic synthesis. For example, 4-(trifluoromethyl)pyridine can be selectively deprotonated and carboxylated, leading to diverse functional compounds (M. Schlosser & Marc Marull, 2003).

Building Blocks for Research

This compound is a key building block for life-sciences-oriented research. Its regioselective functionalization has been explored, yielding important intermediates for further chemical studies. For instance, the development of (trifluoromethoxy)pyridines provides access to new compounds with potential applications in various fields of research (Baptiste Manteau et al., 2010).

Applications in Organic Chemistry

The trifluoromethyl group's introduction into pyridine structures is a significant advancement in organic chemistry. This process has enabled the creation of trifluoromethyl-substituted pyridines, contributing to advancements in organic synthesis methodologies (F. Cottet & M. Schlosser, 2002). Moreover, the compound's spectroscopic and structural characteristics have been extensively studied, contributing to a deeper understanding of its chemical behavior and potential applications (H. Vural & M. Kara, 2017).

Crystal Structure and Chemical Reactions

The crystal structure of compounds containing this compound has been a subject of interest, aiding in the understanding of molecular interactions and hydrogen-bonding networks. This knowledge is fundamental for developing new materials and chemicals (N. Ye & J. Tanski, 2020).

Mechanism of Action

Target of Action

Tfmp derivatives are widely used in the agrochemical and pharmaceutical industries . They are involved in the protection of crops from pests and have been incorporated into several pharmaceutical and veterinary products .

Mode of Action

It’s known that tfmp acts as a reactant in the preparation of aminopyridines through amination reactions . It’s also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .

Biochemical Pathways

Tfmp is a key structural motif in active agrochemical and pharmaceutical ingredients . Its derivatives have been used in the synthesis of several crop-protection products .

Pharmacokinetics

The unique physicochemical properties of the fluorine atom and the pyridine moiety in tfmp derivatives are thought to contribute to their biological activities .

Result of Action

Tfmp derivatives are thought to exhibit their biological activities due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Action Environment

Environmental factors can influence the action, efficacy, and stability of TFMP. For instance, adequate ventilation is recommended when handling this compound to avoid respiratory irritation .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.